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Compound of Interest

Compound Name: Copper azide

Cat. No.: B087822 Get Quote

Detailed Experimental Protocol: Synthesis of Cu(N₃)₂
Objective: To synthesize copper(II) azide via precipitation reaction between copper(II) nitrate

and sodium azide.

Materials:

Copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O)

Sodium azide (NaN₃)

Deionized water

Ethanol

Equipment:

Two beakers

Magnetic stirrer and stir bar

Brinell or Büchner funnel

Filter paper

Wash bottle
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Drying apparatus (desiccator or vacuum oven at low temperature)

Procedure:

Prepare Reactant Solutions:

Solution A: Dissolve a precisely weighed amount of copper(II) nitrate trihydrate in a

minimal amount of deionized water in a beaker with constant stirring until fully dissolved.

Solution B: In a separate beaker, dissolve a stoichiometric amount of sodium azide in

deionized water.

Precipitation:

Place the beaker containing Solution A on a magnetic stirrer.

Slowly and carefully add Solution B dropwise to Solution A under vigorous stirring.

The immediate formation of a brown precipitate, copper(II) azide, will be observed.

Isolation and Washing:

Once the addition is complete, allow the suspension to stir for an additional 10-15 minutes

to ensure the reaction goes to completion.

Collect the precipitate by vacuum filtration using a Brinell or Büchner funnel.

Wash the collected solid first with cold deionized water and then with ethanol to remove

any unreacted soluble salts and to aid in drying.

Drying:

Carefully transfer the filtered product to a suitable container.

Dry the compound in a desiccator under vacuum. Avoid heating as Cu(N₃)₂ is thermally

unstable.
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Safety Precaution: Copper(II) azide is a contact explosive and must be handled with extreme

caution. Use appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a blast shield. All operations should be conducted on a small scale in a fume hood.
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Caption: Workflow for the synthesis of Copper(II) Azide.

Reactivity and Decomposition
The most critical characteristic of Cu(N₃)₂ is its extreme sensitivity to impact, friction, and

electrostatic discharge, classifying it as a primary explosive.

Explosive Decomposition
Upon initiation, copper(II) azide decomposes rapidly and exothermically to produce copper

metal and nitrogen gas. This rapid release of gas is the basis of its explosive power.

Decomposition Reaction: Cu(N₃)₂(s) → Cu(s) + 3 N₂(g)
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Caption: Decomposition pathway of Copper(II) Azide.

Chemical Destruction
For safe disposal, copper(II) azide can be destroyed by reacting it with concentrated nitric acid.

This reaction produces non-explosive products: copper(II) nitrate, nitrogen gas, and nitrogen

oxides.

Stabilization and Modern Applications
Due to its high sensitivity, pure Cu(N₃)₂ is unsuitable for most applications. However, modern

research focuses on stabilizing it through the formation of energetic coordination complexes

(ECCs). By coordinating copper(II) azide with nitrogen-rich ligands, such as tetrazoles or

triazoles, the compound's sensitivity can be significantly reduced without compromising its high

performance.

This approach blocks coordination sites on the copper ion, altering the crystal structure and

increasing stability. These stabilized complexes are promising candidates for replacing toxic

lead-based primary explosives like lead azide and lead styphnate in initiation systems.
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Caption: Conceptual diagram of Cu(N₃)₂ stabilization.

To cite this document: BenchChem. [understanding the chemical formula and molar mass of
Cu(N₃)₂]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087822#understanding-the-chemical-formula-and-
molar-mass-of-cu-n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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